Cas no 2138520-33-7 (8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine)

• Product Name: 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine
• CAS No: 2138520-33-7
• MF: C₁₂H₁₂BrN₃
• MW: 278.14778137207
• CID: 5790993
• PubChem ID: 165795766
• Update Time: 2025-06-09

8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine
• 2138520-33-7
• EN300-1162216

• Inchi： 1S/C12H12BrN3/c1-7-5-10(7)15-12-14-6-8-3-2-4-9(13)11(8)16-12/h2-4,6-7,10H,5H2,1H3,(H,14,15,16)
• InChI Key： LEBWTRREJXFXSC-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=NC(=NC=21)NC1CC1C

Computed Properties

• Exact Mass: 277.02146g/mol
• Monoisotopic Mass: 277.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.8Ų

Additional information on 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine

8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine (CAS No. 2138520-33-7): A Comprehensive Overview

8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine (CAS No. 2138520-33-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of quinazoline derivatives, which are known for their diverse biological activities, including antitumor, anti-inflammatory, and neuroprotective properties.

The chemical structure of 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine is characterized by a quinazoline core substituted with a bromine atom at the 8-position and an N-(2-methylcyclopropyl) group at the 2-position. The bromine substitution at the 8-position is particularly noteworthy as it can influence the compound's pharmacokinetic properties, such as solubility and metabolic stability. The N-(2-methylcyclopropyl) group, on the other hand, adds steric hindrance and may affect the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine in various therapeutic areas. One notable application is in cancer research, where this compound has shown promising antitumor activity. In vitro assays have demonstrated that 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine can effectively inhibit the proliferation of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

In addition to its antitumor properties, 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that this compound can reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis and colitis. The anti-inflammatory activity is thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes, such as TNF-α and COX-2.

The neuroprotective potential of 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine has also been a focus of recent research. Studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases like Alzheimer's and Parkinson's disease. The neuroprotective effects are believed to be related to the compound's ability to modulate oxidative stress pathways and enhance cellular antioxidant defenses.

In terms of pharmacokinetics, 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine exhibits favorable properties that make it a promising candidate for further development. It has good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, preliminary toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The synthesis of 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine has been optimized using modern synthetic methods, allowing for efficient large-scale production. The synthetic route typically involves a multi-step process that includes the formation of the quinazoline core followed by selective bromination and N-substitution with 2-methylcyclopropylamine. These advancements in synthetic chemistry have facilitated the availability of this compound for both academic research and industrial applications.

In conclusion, 8-bromo-N-(2-methylcyclopropyl)quinazolin-2-amine (CAS No. 2138520-33-7) represents a promising lead compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological profile for use in various medical conditions. As more data becomes available from clinical trials and preclinical studies, this compound may emerge as a valuable tool in the development of new therapies for cancer, inflammatory diseases, and neurodegenerative disorders.